Cas no 61672-52-4 (Isoquinoline, 5-(phenylmethoxy)-)

• Product Name: Isoquinoline, 5-(phenylmethoxy)-
• CAS No: 61672-52-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 470614
• PubChem ID: 21192493
• Update Time: 2025-04-19

Isoquinoline, 5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-(phenylmethoxy)-
• 5-phenylmethoxyisoquinoline
• CHEMBL56010
• 5-(benzyloxy)isoquinolin
• 5-benzyloxyisoquinoline
• KADVOJZKYIJXOL-UHFFFAOYSA-N
• 61672-52-4
• 5-(Benzyloxy)isoquinoline
• 5-Benzyloxy-isoquinoline
• DTXSID10611282
• SCHEMBL5445170

• Inchi： 1S/C16H13NO/c1-2-5-13(6-3-1)12-18-16-8-4-7-14-11-17-10-9-15(14)16/h1-11H,12H2
• InChI Key： KADVOJZKYIJXOL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12